Cas no 392298-75-8 (N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 392298-75-8
• MF: C₂₃H₁₇FN₄O₂S₂
• MW: 464.535085439682
• CID: 6613137
• PubChem ID: 3691468
• Update Time: 2025-10-28

N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide
• 392298-75-8
• N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-[1,1'-biphenyl]-4-carboxamide
• Oprea1_116984
• AKOS024577093
• N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
• N-(5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• F0417-0972

• Inchi： 1S/C23H17FN4O2S2/c24-18-8-4-5-9-19(18)25-20(29)14-31-23-28-27-22(32-23)26-21(30)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13H,14H2,(H,25,29)(H,26,27,30)
• InChI Key： UKPNNNFDXRZDPH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)S1)CC(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 464.07769631g/mol
• Monoisotopic Mass: 464.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide

Comprehensive Analysis of N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS 392298-75-8)

The compound N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide, with the CAS number 392298-75-8, represents a sophisticated molecular structure that has garnered significant attention in the field of medicinal chemistry. This molecule features a unique combination of a 1,3,4-thiadiazole core linked to a biphenyl-4-carboxamide moiety, further modified with a 2-fluorophenyl group. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 1,3,4-thiadiazoles, due to their diverse pharmacological properties. The incorporation of a fluorine atom in the phenyl ring enhances the molecule's metabolic stability and bioavailability, addressing common challenges in drug development. Researchers frequently search for "fluorinated thiadiazole derivatives" or "biphenyl carboxamide applications," reflecting the growing demand for innovative therapeutic agents.

The sulfanyl linker in N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide plays a critical role in its potential interactions with biological targets. This feature aligns with current trends in drug design, where flexible linkers are employed to improve binding affinity. Popular queries such as "sulfanyl bridge in drug design" or "thiadiazole-based inhibitors" highlight the relevance of this compound in modern pharmaceutical research.

From a synthetic perspective, the preparation of CAS 392298-75-8 involves multi-step organic transformations, including amide coupling and thioether formation. These methods are frequently discussed in academic forums, with researchers seeking "efficient synthesis of thiadiazole derivatives" or "fluorophenyl carbamoylmethyl protocols." The compound's structural complexity also makes it a valuable candidate for computational chemistry studies, particularly in molecular docking and QSAR modeling.

Beyond its chemical attributes, N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-1,1'-biphenyl-4-carboxamide has potential applications in addressing contemporary health challenges. For instance, its structural motifs are being investigated for their role in modulating enzyme inhibition, a hot topic in the search for treatments for chronic diseases. Searches like "thiadiazole enzyme inhibitors" or "biphenyl carboxamide biological activity" underscore the compound's relevance in cutting-edge research.

In conclusion, CAS 392298-75-8 exemplifies the intersection of advanced organic synthesis and therapeutic innovation. Its intricate architecture, featuring a 1,3,4-thiadiazole ring, biphenyl scaffold, and fluorophenyl modification, positions it as a promising candidate for further exploration. As the scientific community continues to prioritize "targeted drug discovery" and "structure-activity relationships," compounds like this will remain at the forefront of pharmaceutical development.